Cas no 618070-53-4 (ETHYL 1-(4-CHLOROBENZYL)-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLATE)

• Product Name: ETHYL 1-(4-CHLOROBENZYL)-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLATE
• CAS No: 618070-53-4
• MF: C₁₉H₁₇ClN₂O₂
• MW: 340.803483724594
• CID: 955226
• PubChem ID: 3712784
• Update Time: 2025-04-19

ETHYL 1-(4-CHLOROBENZYL)-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 1-(4-CHLOROBENZYL)-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLATE
• Ethyl 1-[(4-chlorophenyl)methyl]-3-phenyl-1H-pyrazole-5-carboxylate
• AKOS024407501
• 618070-53-4
• DTXSID201160996

• Inchi： 1S/C19H17ClN2O2/c1-2-24-19(23)18-12-17(15-6-4-3-5-7-15)21-22(18)13-14-8-10-16(20)11-9-14/h3-12H,2,13H2,1H3
• InChI Key： MBUXRFNLZCQKJX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C(=O)OCC)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 340.09800
• Monoisotopic Mass: 340.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 4.42850